Cas no 105735-66-8 (2,3-Dinitrofluoranthene)

2,3-Dinitrofluoranthene structure
2,3-Dinitrofluoranthene structure
Product Name:2,3-Dinitrofluoranthene
CAS No:105735-66-8
MF:C16H8N2O4
MW:292.245723724365
CID:221465
PubChem ID:149706
Update Time:2025-04-19

2,3-Dinitrofluoranthene Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dinitrofluoranthene
    • 2,3-Dinitro-fluoranthene
    • Fluoranthene,2,3-dinitro
    • 105735-66-8
    • ZRHCFMUGIWBGJI-UHFFFAOYSA-N
    • CHEMBL166114
    • DTXSID00147303
    • Fluoranthene, 2,3-dinitro-
    • Fluoranthene, 2,3-dinitro
    • Inchi: 1S/C16H8N2O4/c19-17(20)14-8-13-10-5-2-1-4-9(10)11-6-3-7-12(15(11)13)16(14)18(21)22/h1-8H
    • InChI Key: ZRHCFMUGIWBGJI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C=C2C3C=CC=CC=3C3C=CC=C1C2=3)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 292.04800
  • Monoisotopic Mass: 292.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.64000
  • LogP: 5.35000
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